Cas no 1805178-54-4 (2-(Difluoromethyl)-4-fluoro-3-methylpyridine-5-acetonitrile)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-5-acetonitrile
• CAS No: 1805178-54-4
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• CID: 4885088
• Update Time: 2025-10-30

2-(Difluoromethyl)-4-fluoro-3-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-5-acetonitrile

• Inchi： 1S/C9H7F3N2/c1-5-7(10)6(2-3-13)4-14-8(5)9(11)12/h4,9H,2H2,1H3
• InChI Key： FTZUVQKPAXXPHT-UHFFFAOYSA-N
• SMILES： FC1C(CC#N)=CN=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-5-acetonitrile

2-(Difluoromethyl)-4-fluoro-3-methylpyridine-5-acetonitrile: A Comprehensive Overview

The compound 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-5-acetonitrile (CAS No. 1805178-54-4) is a highly specialized organic chemical with a unique structure and diverse applications. This molecule belongs to the class of pyridine derivatives, which are widely studied in the fields of pharmacology, agrochemistry, and materials science. The difluoromethyl group attached to the pyridine ring introduces significant electronic and steric effects, making this compound a valuable building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-5-acetonitrile through various routes. One notable method involves the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-end applications. The acetonitrile group at position 5 of the pyridine ring plays a crucial role in determining the compound's reactivity and solubility properties.

The structural uniqueness of this compound lies in its fluoro-substituted pyridine framework. The presence of multiple fluorine atoms imparts high stability and bioavailability, making it an attractive candidate for drug development. Recent studies have explored its potential as a lead compound in anti-cancer therapies due to its ability to inhibit specific enzyme pathways involved in tumor progression. Additionally, the difluoromethyl group has been shown to enhance the molecule's ability to penetrate cellular membranes, thereby improving its bioavailability.

In the realm of agrochemistry, 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-5-acetonitrile has demonstrated promising results as a precursor for herbicides and insecticides. Its ability to selectively target pest species while minimizing environmental impact has drawn significant attention from researchers. Advanced computational models have been employed to predict its interaction with various biological systems, further validating its potential in agricultural applications.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. For instance, a study published in *Journal of Medicinal Chemistry* highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors. The compound's ability to form stable complexes with metal ions has also opened new avenues for its use in catalysis and materials science.

From an environmental perspective, the ecological impact of 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-5-acetonitrile has been carefully assessed. Research indicates that it degrades efficiently under aerobic conditions, reducing its persistence in soil and water systems. This characteristic aligns with global efforts to develop eco-friendly chemical products.

In conclusion, 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-5-acetonitrile (CAS No. 1805178-54-4) stands out as a versatile and innovative chemical entity with vast potential across multiple industries. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in future scientific endeavors.